Cas no 2138224-04-9 (6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid)

• Product Name: 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• CAS No: 2138224-04-9
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5998529
• PubChem ID: 165458948
• Update Time: 2025-10-23

6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-(cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• EN300-744114
• 2138224-04-9
• 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

• Inchi： 1S/C10H15NO3S/c1-7-5-9(3-4-11)10(6-8(7)2)15(12,13)14/h9-10H,3,5-6H2,1-2H3,(H,12,13,14)
• InChI Key： KOVBHOHLTLFWPQ-UHFFFAOYSA-N
• SMILES： S(C1CC(C)=C(C)CC1CC#N)(=O)(=O)O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.5Ų

Additional information on 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

Comprehensive Overview of 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2138224-04-9)

6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2138224-04-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique sulfonic acid and cyanomethyl functional groups, offers versatile reactivity, making it a valuable building block in modern chemical research. Its molecular structure, featuring a dimethylcyclohexene backbone, provides a stable yet modifiable framework for further derivatization.

In recent years, the demand for high-purity sulfonic acid derivatives has surged, driven by their applications in drug discovery and catalysis. Researchers are particularly interested in how 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid can be utilized to develop novel enzyme inhibitors or ligands for metal-organic frameworks (MOFs). Its cyano group adds a layer of functionality, enabling click chemistry or nucleophilic substitution reactions, which are pivotal in bioconjugation and polymer chemistry.

The synthesis of CAS No. 2138224-04-9 typically involves multi-step organic reactions, including sulfonation and cyanomethylation, under controlled conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to validate its structural integrity. Given the rising interest in green chemistry, efforts are underway to optimize its production using eco-friendly solvents and catalytic methods to minimize waste.

From an industrial perspective, 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid is often explored for its potential in electronic materials, such as organic semiconductors or ionic liquids. Its sulfonate moiety enhances solubility in polar media, a critical property for aqueous-phase reactions. Additionally, its compatibility with photocatalysts aligns with the growing trend of solar-driven chemical transformations, a hot topic in sustainable energy research.

Safety and handling of CAS No. 2138224-04-9 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under current regulations, its cyanomethyl group warrants cautious storage away from strong oxidizers. Regulatory compliance, including REACH and FDA guidelines, is essential for its use in pharmaceutical applications.

In summary, 6-(Cyanomethyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid represents a compelling case study in functionalized cyclohexene chemistry. Its dual reactivity (sulfonic acid and cyano), coupled with its structural robustness, positions it as a key player in advancing precision synthesis and materials innovation. As research continues, this compound is poised to address challenges in biomedicine, renewable energy, and beyond.